2-bromo-5-methoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H16BrN5O2/c1-25-12-2-3-14(18)13(10-12)17(24)21-7-9-23-8-4-15(22-23)16-11-19-5-6-20-16/h2-6,8,10-11H,7,9H2,1H3,(H,21,24)
• InChI Key: NRQCAQFVEVTWBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCCN2C=CC(=N2)C3=NC=CN=C3
• Molecular Formula: C17H16BrN5O2
• Molecular Weight: 402.2 g/mol

Description

2-bromo-5-methoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a synthetic compound that has gained attention in scientific research due to its potential applications as a pharmacological agent. This compound is a member of the benzamide family and is classified as a pyrazolylpyrazine derivative. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methodologies : Research into related compounds has focused on developing practical synthesis methods for orally active antagonists and novel benzamide-based heterocycles with potential biological activities. For example, a practical synthesis method for a CCR5 antagonist has been established, demonstrating the utility of brominated precursors in pharmaceutical synthesis (Ikemoto et al., 2005).

Biological Activities

• Antiviral Activities : Benzamide-based compounds have been evaluated for their antiviral activities, particularly against avian influenza virus, showcasing the potential of such chemical frameworks in antiviral drug development (Hebishy et al., 2020).
• Antimicrobial Properties : Novel syntheses of pyrazole and fused pyrazolo derivatives have shown significant antimicrobial activities, highlighting the potential of brominated and pyrazole-containing compounds in addressing bacterial infections (Abunada et al., 2008).

Molecular Interactions and Modelling

• Structural Analysis and Drug Design : Studies involving brominated benzamides and pyrazoles have included detailed X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations to understand intermolecular interactions, which are crucial for drug design and development (Saeed et al., 2020).